![molecular formula C18H18F3NO2S2 B2664731 1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone CAS No. 1705513-64-9](/img/structure/B2664731.png)
1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone
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Description
1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenoxy)ethanone is a chemical compound that has been widely researched for its potential applications in scientific research. This compound is a member of the thiazepane family, which is known for its diverse range of biological activities.
Scientific Research Applications
- TTP has demonstrated promising anticancer potential. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting tumor growth and metastasis. Mechanistic studies suggest that TTP may interfere with key signaling pathways involved in cancer progression .
- TTP exhibits anti-inflammatory activity by modulating immune responses. It has been studied in animal models of inflammation, where it effectively reduced pro-inflammatory cytokines and oxidative stress markers. This property makes it a potential candidate for developing novel anti-inflammatory drugs .
- In neurodegenerative diseases such as Alzheimer’s and Parkinson’s, TTP has shown neuroprotective effects. It may enhance neuronal survival, reduce oxidative damage, and mitigate neuroinflammation. Researchers are exploring its potential as a therapeutic agent for neuroprotection .
- TTP’s vasodilatory properties have piqued interest in cardiovascular research. It relaxes blood vessels, potentially improving blood flow and reducing hypertension. Investigations into its effects on endothelial function and vascular health are ongoing .
- Preliminary studies indicate that TTP possesses antimicrobial properties. It has been tested against various bacterial and fungal strains, showing inhibitory effects. Researchers are keen on understanding its mode of action and potential applications in combating infections .
- TTP serves as a valuable scaffold for designing novel compounds. Medicinal chemists explore its structure-activity relationships to create derivatives with enhanced properties. These derivatives may target specific receptors, enzymes, or cellular processes for therapeutic purposes .
Anticancer Research
Anti-inflammatory Properties
Neuroprotective Effects
Cardiovascular Applications
Antimicrobial Activity
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenoxy]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3NO2S2/c19-18(20,21)13-3-1-4-14(11-13)24-12-17(23)22-7-6-16(26-10-8-22)15-5-2-9-25-15/h1-5,9,11,16H,6-8,10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNXUVCUKCVWVQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CS2)C(=O)COC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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